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Compound of Interest

Compound Name: 2-Desisopropyl-2-ethyl Ritonavir

CAS No.: 165315-26-4

Cat. No.: B137741

Get Quote

A Senior Application Scientist's In-Depth Technical Guide for Researchers and Drug

Development Professionals

In the landscape of antiretroviral therapy, the purity and safety of active pharmaceutical

ingredients (APIs) are paramount. Ritonavir, a critical protease inhibitor used in the treatment of

HIV/AIDS, is no exception. The presence of impurities, even in trace amounts, can have

significant implications for the drug's efficacy and safety profile. This guide provides a

comprehensive technical overview of Ritonavir Impurity I, a known process-related impurity,

offering insights into its identification, formation, and control strategies in line with global

regulatory standards.

Unveiling Ritonavir Impurity I: A Structural
Perspective
Ritonavir Impurity I, recognized by the European Pharmacopoeia (EP) and other regulatory

bodies, is a structurally similar analog of the Ritonavir molecule. Its systematic identification is

crucial for ensuring the quality of the drug substance.
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Chemical Identity:

Attribute Information

Systematic Name

1,3-thiazol-5-ylmethyl N-[(2S,3S,5S)-5-[[(2S)-2-

[[(2-ethyl-1,3-thiazol-4-yl)methyl-

methylcarbamoyl]amino]-3-

methylbutanoyl]amino]-3-hydroxy-1,6-

diphenylhexan-2-yl]carbamate

Common Synonyms
2-Desisopropyl-2-ethyl Ritonavir; Ritonavir ethyl

analog

CAS Number 165315-26-4

Molecular Formula C36H46N6O5S2

Molecular Weight 706.92 g/mol

The key structural difference between Ritonavir and Impurity I lies in the substitution on one of

the thiazole rings. In Ritonavir, this position is occupied by an isopropyl group, whereas in

Impurity I, it is an ethyl group. This seemingly minor alteration can impact the molecule's

physicochemical properties and necessitates its careful monitoring and control.

The Genesis of an Impurity: Tracing the Origin of
Ritonavir Impurity I
Understanding the formation pathway of an impurity is fundamental to its control. As a process-

related impurity, Ritonavir Impurity I is believed to originate from the starting materials or

intermediates used in the synthesis of Ritonavir.

A plausible route for the formation of Ritonavir Impurity I involves the presence of an ethyl-

substituted analog of a key thiazole-containing intermediate in the manufacturing process. The

synthesis of Ritonavir involves the coupling of several complex fragments, and the presence of

this closely related starting material can lead to the inadvertent incorporation of the ethyl-

substituted thiazole moiety into the final drug substance.
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Figure 1: Postulated formation pathway of Ritonavir Impurity I during synthesis.

Control of this impurity, therefore, begins with stringent quality control of the starting materials

and intermediates, ensuring the absence or limitation of the ethyl-substituted precursor.

Analytical Identification and Characterization: A
Multi-faceted Approach
The definitive identification of Ritonavir Impurity I requires a combination of spectroscopic and

chromatographic techniques. While a dedicated public repository of its complete spectral data

is not readily available, the principles of structural elucidation provide a robust framework for its

characterization.

Spectroscopic Techniques for Structural Elucidation
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for

elucidating the structure of organic molecules. By comparing the NMR spectra of Ritonavir

and a sample containing Impurity I, the presence of the ethyl group in the impurity can be

confirmed. The characteristic signals of the ethyl group (a triplet and a quartet) would be

observed in the ¹H NMR spectrum of the impurity, while the signals corresponding to the
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isopropyl group (a doublet and a septet) of Ritonavir would be diminished or absent.

Similarly, the ¹³C NMR spectrum would show distinct signals for the ethyl carbons in Impurity

I.

Mass Spectrometry (MS): High-resolution mass spectrometry is instrumental in confirming

the molecular weight of Impurity I (706.92 g/mol ) and its elemental composition

(C36H46N6O5S2). Tandem mass spectrometry (MS/MS) can be employed to study the

fragmentation pattern of the impurity, which, when compared to that of Ritonavir, can provide

further structural confirmation.

Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups

present in a molecule. The IR spectra of Ritonavir and Impurity I are expected to be very

similar due to their structural analogy. However, subtle differences in the fingerprint region

may be observable due to the change from an isopropyl to an ethyl group.

Chromatographic Separation and Quantification
High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid

Chromatography (UPLC) are the workhorse techniques for the separation and quantification of

Ritonavir and its impurities.

A Validated UPLC-UV Method for Impurity Profiling:

The following protocol outlines a typical validated UPLC-UV method for the determination of

Ritonavir and its related substances, including Impurity I.

Step-by-Step Methodology:

Instrumentation: A UPLC system equipped with a photodiode array (PDA) detector.

Column: A C18 reversed-phase column (e.g., Acquity UPLC BEH C18, 50 mm x 2.1 mm, 1.7

µm).

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.01 M

potassium dihydrogen phosphate, pH adjusted) and an organic solvent (e.g., acetonitrile

and/or methanol).

Flow Rate: Typically in the range of 0.3-0.5 mL/min.
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Column Temperature: Maintained at a constant temperature, for example, 30°C.

Detection: UV detection at a wavelength where both Ritonavir and Impurity I have significant

absorbance, often around 240 nm.

Sample Preparation: Accurately weigh and dissolve the Ritonavir bulk drug substance in a

suitable diluent (e.g., a mixture of the mobile phase components) to a known concentration.

Standard Preparation: Prepare a reference standard solution of Ritonavir and, if available, a

certified reference standard of Ritonavir Impurity I.

System Suitability: Before sample analysis, inject a system suitability solution (containing

Ritonavir and known impurities) to verify the performance of the chromatographic system

(e.g., resolution, tailing factor, and repeatability).

Analysis and Quantification: Inject the sample solution and quantify Impurity I based on the

peak area response relative to the Ritonavir peak, using a response factor if necessary.

Method Validation (as per ICH Q2(R1) Guidelines):

The analytical method must be validated to ensure its suitability for its intended purpose. Key

validation parameters include:

Specificity: The ability to assess the analyte unequivocally in the presence of other

components.

Linearity: The ability to obtain test results which are directly proportional to the concentration

of the analyte.

Range: The interval between the upper and lower concentration of the analyte in the sample

for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

Accuracy: The closeness of test results obtained by the method to the true value.

Precision: The degree of agreement among individual test results when the method is

applied repeatedly to multiple samplings of a homogeneous sample. This includes

repeatability, intermediate precision, and reproducibility.
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Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected

but not necessarily quantitated as an exact value.

Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be

quantitatively determined with suitable precision and accuracy.

Robustness: A measure of its capacity to remain unaffected by small, but deliberate

variations in method parameters.

Analytical Workflow for Impurity I Identification
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Figure 2: Analytical workflow for the identification and quantification of Ritonavir Impurity I.

Regulatory Framework and Control Strategy
The control of impurities in pharmaceutical substances is a critical aspect of ensuring drug

quality and patient safety. Regulatory agencies like the European Medicines Agency (EMA) and

the U.S. Food and Drug Administration (FDA) have established stringent guidelines for the
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control of impurities, which are harmonized through the International Council for Harmonisation

(ICH).

Pharmacopoeial Standards
Both the European Pharmacopoeia (EP) and the United States Pharmacopeia (USP) have

monographs for Ritonavir that include tests for related substances.[1][2] While these

monographs list several specified impurities, the exact percentage limit for each, including

Impurity I, is often not explicitly stated in the publicly available texts. Instead, the control is

typically achieved by comparing the peak response of the impurity in the sample to that of a

reference standard at a specified concentration (e.g., the reporting threshold). The general

monograph of the European Pharmacopoeia, "Substances for Pharmaceutical Use" (2034),

and the USP General Chapter <1086> "Impurities in Drug Substances and Drug Products"

provide the framework for setting these limits.[3][4]

ICH Q3A(R2) Impurity Thresholds
The ICH Q3A(R2) guideline, "Impurities in New Drug Substances," provides a framework for

the reporting, identification, and qualification of impurities. The thresholds are based on the

maximum daily dose (MDD) of the drug substance. For Ritonavir, with a typical MDD, the

following thresholds generally apply:

Threshold Limit Rationale

Reporting Threshold ≥ 0.05%

Impurities at or above this level

must be reported in the drug

substance specification.

Identification Threshold ≥ 0.10%
Impurities at or above this level

must be structurally identified.

Qualification Threshold ≥ 0.15%

Impurities at or above this level

must be qualified through

toxicological studies to ensure

their safety.

It is the responsibility of the drug manufacturer to establish appropriate specifications for all

impurities, including Ritonavir Impurity I, and to justify these limits based on safety data and
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manufacturing process capabilities.

Conclusion: A Commitment to Purity and Patient
Safety
The identification and control of Ritonavir Impurity I are integral to the overall quality control

strategy for this vital antiretroviral drug. A thorough understanding of its chemical structure,

potential formation pathways, and the application of robust, validated analytical methods are

essential for ensuring that Ritonavir drug products meet the highest standards of purity and

safety. By adhering to the principles of scientific integrity and the rigorous guidelines set forth

by regulatory authorities, the pharmaceutical industry can continue to provide patients with safe

and effective treatments in the ongoing fight against HIV/AIDS.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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